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Compound of Interest

Compound Name: ZQ-16

Cat. No.: B15607779

Essential Safety and Handling Guide for ZQ-16

Document ID: ZQ16-SHG-20251215 Version: 1.0 Prepared for: Researchers, scientists, and
drug development professionals.

This guide provides essential safety, handling, and disposal procedures for ZQ-16 (CAS
376616-73-8), a potent and selective GPR84 agonist. Adherence to these protocols is critical to
ensure personnel safety and maintain experimental integrity. As the potential hazards of many
research chemicals are not fully known, a conservative approach assuming the compound is
hazardous is mandatory.[1]

Immediate Safety Information

ZQ-16 is classified with the following hazards:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

In case of exposure:

o Skin Contact: Remove contaminated clothing. Immediately wash skin with copious amounts
of soap and water for at least 15 minutes.[2]
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o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
the eyelids open.[3]

 Inhalation: Move the individual to fresh air and monitor breathing. If breathing is difficult,

provide oxygen.[2]

« Ingestion: Do not induce vomiting. Seek immediate medical attention.

Always consult the Safety Data Sheet (SDS) before beginning work and ensure an eyewash

station and safety shower are accessible.

Personal Protective Equipment (PPE)

A risk assessment should be performed before handling. The following PPE is the minimum

requirement for handling ZQ-16 powder and solutions.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Butyl rubber recommended
when using DMSO). Nitrile

gloves are not sufficient for

prolonged contact with DMSO.

Prevents skin contact and
irritation. DMSO readily
penetrates the skin and can
carry dissolved substances
with it.[4]

Eye Protection

ANSI Z87.1-compliant safety

glasses or goggles.

Protects against splashes and
airborne powder, preventing

serious eye irritation.

Protective Clothing

Fully buttoned laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a certified chemical

fume hood.

Prevents inhalation of the
powder, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedure for preparing a stock solution of ZQ-16.
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3.1. Preparation and Weighing:

Work Area Preparation: All handling of solid ZQ-16 must be conducted within a certified
chemical fume hood.[5] Cover the work surface with a disposable absorbent pad.

Vial Handling: Before opening, gently tap the vial to dislodge any powder that may have
accumulated in the cap during transit.[1]

Weighing: Use an analytical balance inside the fume hood. Weigh the desired amount of ZQ-
16 powder directly into a tared vial. Minimize the creation of dust.

Cleaning: After weighing, carefully clean the spatula and any surfaces with a solvent-
moistened wipe (e.g., 70% ethanol). Dispose of wipes as contaminated solid waste.

3.2. Solubilization:

Solvent: ZQ-16 is soluble in DMSO (up to 5 mg/mL) and Ethanol.[6]

Procedure: In the fume hood, add the appropriate volume of the chosen solvent to the vial
containing the weighed ZQ-16.

Mixing: Cap the vial securely and mix by vortexing or gentle warming until the solid is
completely dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date,
and your initials.

Disposal Plan

All ZQ-16 waste is considered hazardous chemical waste and must be disposed of accordingly.

Never pour ZQ-16 or its solutions down the drain.[5]

4.1. Waste Segregation and Collection:

Liquid Waste (ZQ-16 in DMSO/Ethanol):

o Collect all liquid waste containing ZQ-16 in a designated, compatible hazardous waste
container.[5]
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o The container must be clearly labeled "Hazardous Waste," listing all chemical constituents
(e.g., "ZQ-16," "Dimethyl Sulfoxide™) and their approximate percentages.[5]

o Keep the waste container sealed when not in use and store it in a designated hazardous
waste accumulation area, such as a flammable materials cabinet.[4]

e Solid Waste (Contaminated PPE and Consumables):
o This includes used gloves, pipette tips, vials, and absorbent pads.

o Collect all contaminated solid waste in a designated, sealed container or a durable, leak-
proof bag.[5]

o Label the container "Hazardous Waste: ZQ-16 Contaminated Solid Waste."[5]
4.2. Arranging for Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for the collected hazardous waste.[7] Follow all institutional guidelines for waste
manifest forms and pickup procedures.

Quantitative Data for ZQ-16

The following table summarizes key quantitative information for ZQ-16.
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Property Value Source(s)
CAS Number 376616-73-8

Molecular Formula C10H16N202S

Molecular Weight 228.31 g/mol

Purity >98% (HPLC)

Appearance White to beige powder

Solubility DMSO: =5 mg/mL (warmed)

) ] o 139 nM (in calcium
Biological Activity (ECso) o
mobilization assay)

Storage Temperature Room Temperature (Solid)

Mandatory Visualizations
Experimental Workflow Diagram

The following diagram illustrates the standard operational workflow for safely handling ZQ-16,
from initial preparation to final waste disposal.
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Caption: Workflow for Safe Handling and Disposal of ZQ-16.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15607779?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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